Cas no 139296-97-2 (4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-)

• Product Name: 4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-
• CAS No: 139296-97-2
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 1265383
• Update Time: 2024-08-03

4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-
• 4(3H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-

• Inchi： 1S/C8H12N2O2S/c1-5-6(4-12-2)9-8(13-3)10-7(5)11/h4H2,1-3H3,(H,9,10,11)
• InChI Key： RLYLXNKPDCZSJX-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(COC)=C(C)C(=O)N1

Computed Properties

• Exact Mass: 200.06206

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 296.8±42.0 °C(Predicted)
• PSA: 50.69
• pka: 7.55±0.50(Predicted)